Cas no 1261964-38-8 (3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid)

• Product Name: 3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid
• CAS No: 1261964-38-8
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD18321523
• CID: 2766405
• PubChem ID: 53227396
• Update Time: 2025-04-21

3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321523
• 3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid, 95%
• 3-AMINO-5-(5-CARBOXY-2-FLUOROPHENYL)BENZOIC ACID
• DTXSID70690952
• 5-Amino-6'-fluoro[1,1'-biphenyl]-3,3'-dicarboxylic acid
• 1261964-38-8
• 3-Amino-5-(5-carboxy-2-fluorophenyl)benzoic acid

• MDL： MFCD18321523
• Inchi： 1S/C14H10FNO4/c15-12-2-1-7(13(17)18)6-11(12)8-3-9(14(19)20)5-10(16)4-8/h1-6H,16H2,(H,17,18)(H,19,20)
• InChI Key： TWPUSUOCDUKEST-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 275.05938596Da
• Monoisotopic Mass: 275.05938596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų